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Compound of Interest

Compound Name:
6-Amino-5-bromopyridine-3-

sulfonic acid

Cat. No.: B016990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-5-bromopyridine-3-
sulfonic acid (CAS No. 247582-62-3), a key building block in organic synthesis with significant

potential in medicinal chemistry. This document outlines its chemical and physical properties,

potential synthetic routes, and relevant biological pathways, offering valuable insights for its

application in research and drug development.

Core Chemical and Physical Properties
6-Amino-5-bromopyridine-3-sulfonic acid is a pyridine derivative characterized by the

presence of an amino group at the 6-position, a bromine atom at the 5-position, and a sulfonic

acid group at the 3-position.[1] This unique arrangement of functional groups imparts a balance

of hydrophilic and hydrophobic properties, influencing its solubility and reactivity.
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Identifier Value

CAS Number 247582-62-3[1][2][3][4][5]

IUPAC Name 6-amino-5-bromopyridine-3-sulfonic acid[1][3][5]

Molecular Formula C₅H₅BrN₂O₃S[1][2][3]

Molecular Weight 253.07 g/mol [2][3]

InChI Key AQPIHLQSXPSMHZ-UHFFFAOYSA-N[1][2][3]

Canonical SMILES C1=C(C=NC(=C1Br)N)S(=O)(=O)O[1][5]

Synonyms
2-Amino-3-bromopyridine-5-sulfonic acid, 6-

Amino-5-bromo-3-pyridinesulfonic acid[2][5]

Physicochemical Properties
Property Value

Physical State Solid[1][6]

Melting Point >250°C[1][2][6]

Density 2.0±0.1 g/cm³[1][2]

Polar Surface Area (PSA) 102 Å²[1][2][5]

XLogP3 1.45[2]

Hydrogen Bond Donor Count 2[1]

Hydrogen Bond Acceptor Count 5[1]

Rotatable Bond Count 1[1]

Solubility Sparingly soluble in DMSO and Water[6]

Storage Conditions Refrigerator, Sealed in dry, 2-8°C[2][6]
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While specific, detailed experimental protocols for the synthesis of 6-Amino-5-bromopyridine-
3-sulfonic acid are not readily available in the provided search results, potential synthetic

strategies can be inferred from related compounds. A plausible approach involves the

sulfonation of a brominated aminopyridine precursor or the bromination of a sulfonated

aminopyridine.

A potential synthetic pathway could start from 2-aminopyridine, which is first sulfonated to form

6-aminopyridine-3-sulfonic acid. This intermediate can then be brominated to yield the final

product.
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2-Aminopyridine 6-Aminopyridine-3-sulfonic acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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